Cas no 82366-74-3 (2-Furancarboxamide, N-[[(4-chlorophenyl)amino]thioxomethyl]-)

• Product name: 2-Furancarboxamide, N-[[(4-chlorophenyl)amino]thioxomethyl]-
• CAS No: 82366-74-3
• MF: C₁₂H₉N₂O₂SCl
• MW: 280.73006
• CID: 693794
• PubChem ID: 726376

2-Furancarboxamide, N-[[(4-chlorophenyl)amino]thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, N-[[(4-chlorophenyl)amino]thioxomethyl]-
• N-[(4-chlorophenyl)carbamothioyl]furan-2-carboxamide
• AB00099313-01
• 1-(4-CHLOROPHENYL)-3-(FURAN-2-CARBONYL)THIOUREA
• N-{[(4-chlorophenyl)amino]carbonothioyl}-2-furamide
• BIM-0035529.P001
• SR-01000457820
• CBMicro_035531
• UPCMLD0ENAT0400-4055:001
• SR-01000457820-1
• SCHEMBL5448328
• AKOS001024046
• Z56064221
• DTXSID50352425
• 82366-74-3
• n-(4-chlorophenyl)-n'-(2-furoyl)thiourea

• Inchi： InChI=1S/C12H9ClN2O2S/c13-8-3-5-9(6-4-8)14-12(18)15-11(16)10-2-1-7-17-10/h1-7H,(H2,14,15,16,18)
• InChI Key： PDPPVIICILSBPL-UHFFFAOYSA-N
• SMILES： C1=COC(=C1)C(=O)NC(=S)NC2=CC=C(C=C2)Cl

Computed Properties

• Exact Mass: 280.0073264g/mol
• Monoisotopic Mass: 280.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 86.4Ų